Cas no 2228253-89-0 (1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 2228253-89-0
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 5846544
• PubChem ID: 165660724
• Update Time: 2025-06-09

1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol
• EN300-1906814
• 2228253-89-0

• Inchi： 1S/C11H15BrO2/c1-11(2,13)7-8-4-5-9(14-3)6-10(8)12/h4-6,13H,7H2,1-3H3
• InChI Key： APDGHXFSJBCJRT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C)(C)O)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228253-89-0)

1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228253-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a brominated methoxyphenyl group and a tertiary alcohol moiety, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, agrochemicals, and material science, aligning with the growing demand for high-value chemical intermediates.

The molecular structure of 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol features a 2-bromo-4-methoxyphenyl ring attached to a 2-methylpropan-2-ol group. This combination imparts distinct reactivity, making it valuable for cross-coupling reactions and functional group transformations. Recent studies highlight its potential in synthesizing biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound’s CAS No. 2228253-89-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry and sustainable synthesis, 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol is being evaluated for its compatibility with catalytic processes and solvent-free reactions. These advancements address the pharmaceutical industry’s push toward eco-friendly manufacturing, a topic dominating recent scientific forums. Additionally, its bromine substituent offers opportunities for palladium-catalyzed couplings, a technique widely used in API (Active Pharmaceutical Ingredient) production.

From a commercial perspective, the demand for CAS No. 2228253-89-0 is driven by its role in high-purity synthesis and custom chemical services. Suppliers and manufacturers emphasize its batch-to-batch consistency and regulatory compliance, critical factors for GMP (Good Manufacturing Practice) applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, ensuring it meets the stringent requirements of pharmaceutical-grade intermediates.

Emerging trends in precision medicine and targeted drug delivery have further amplified interest in 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol. Its structural motifs are being investigated for prodrug design and metabolic stability enhancement, addressing common challenges in oral bioavailability. These applications resonate with current searches for innovative drug scaffolds and small-molecule modulators.

In summary, 1-(2-bromo-4-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228253-89-0) represents a critical building block in modern synthetic chemistry. Its multifaceted utility, from catalysis to therapeutic development, positions it as a compound of enduring scientific and industrial significance. As research continues to uncover new applications, its role in advancing next-generation chemicals and life sciences will undoubtedly expand.